Cas no 86889-28-3 (N-[2-(methoxycarbonyl)ethyl]-1,2,3,4-tetrahydroquinoline)

• Product Name: N-[2-(methoxycarbonyl)ethyl]-1,2,3,4-tetrahydroquinoline
• CAS No: 86889-28-3
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6195130
• PubChem ID: 15883852
• Update Time: 2025-10-24

N-[2-(methoxycarbonyl)ethyl]-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 86889-28-3
• Methyl 3-(3,4-dihydroquinolin-1(2H)-yl)propanoate
• methyl 3-(3,4-dihydro-2H-quinolin-1-yl)propanoate
• N-[2-(methoxycarbonyl)ethyl]-1,2,3,4-tetrahydroquinoline
• SCHEMBL21248553
• AKOS008075410
• Z169225940

• Inchi： 1S/C13H17NO2/c1-16-13(15)8-10-14-9-4-6-11-5-2-3-7-12(11)14/h2-3,5,7H,4,6,8-10H2,1H3
• InChI Key： VZJLKQTVZRVFEI-UHFFFAOYSA-N
• SMILES： O(C)C(CCN1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on N-[2-(methoxycarbonyl)ethyl]-1,2,3,4-tetrahydroquinoline

N-[2-(Methoxycarbonyl)ethyl]-1,2,3,4-Tetrahydroquinoline: A Comprehensive Overview

N-[2-(Methoxycarbonyl)ethyl]-1,2,3,4-tetrahydroquinoline, identified by the CAS registry number 86889-28-3, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of tetrahydroquinoline, a bicyclic structure that has been extensively studied for its unique chemical properties and biological activities. The presence of the methoxycarbonyl group attached to the ethyl chain introduces additional functionality, making this compound a valuable intermediate in organic synthesis.

The structure of N-[2-(methoxycarbonyl)ethyl]-1,2,3,4-tetrahydroquinoline consists of a tetrahydroquinoline ring system with an N-substituted ethyl group bearing a methoxycarbonyl moiety. This configuration not only enhances the compound's stability but also provides opportunities for further functionalization. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable aspects of this compound is its role in medicinal chemistry. Researchers have explored its ability to act as a building block for creating complex molecular architectures. For instance, the methoxycarbonyl group can undergo various transformations, such as hydrolysis or substitution reactions, to yield derivatives with enhanced pharmacokinetic properties. This flexibility has made it a valuable tool in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In addition to its medicinal applications, N-[2-(methoxycarbonyl)ethyl]-1,2,3,4-tetrahydroquinoline has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties that make them suitable for applications in gas storage, catalysis, and sensing technologies.

Recent advancements in synthetic methodology have further expanded the scope of this compound. For example, its use as a chiral auxiliary in asymmetric synthesis has been reported in several high-impact journals. By leveraging the inherent chirality of the tetrahydroquinoline ring system, chemists have successfully synthesized enantiomerically enriched compounds with high optical purity. This development underscores the importance of CAS No 86889-28-3 as a key intermediate in modern organic synthesis.

The synthesis of N-[2-(methoxycarbonyl)ethyl]-1,2,3,4-tetrahydroquinoline typically involves multi-step processes that combine principles from both classical and modern organic chemistry. One common approach involves the alkylation of tetrahydroquinoline with an appropriately substituted ethyl bromide followed by oxidation or functionalization steps to introduce the methoxycarbonyl group. The optimization of these reactions has been a focus of recent research efforts to improve yield and selectivity.

In terms of characterization, this compound can be thoroughly analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into its molecular structure and purity. Furthermore, computational studies using density functional theory (DFT) have been employed to investigate its electronic properties and reactivity patterns.

Looking ahead, the continued exploration of N-[2-(methoxycarbonyl)ethyl]-1,2,3,4-tetrahydroquinoline's potential is expected to yield even more innovative applications. Its role as a versatile building block in organic synthesis positions it as an essential component in both academic research and industrial development.